Cas no 2165768-48-7 (tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate)

• Product Name: tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
• CAS No: 2165768-48-7
• MF: C₁₂H₂₂N₂O₃
• MW: 242.3147
• MDL: MFCD31743232
• CID: 5096169
• PubChem ID: 95169454
• Update Time: 2026-03-02

tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (7R,8aR)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
• E73592
• W14324
• tert-Butyl(7R,8aR)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• RACEMIC-(7S,8AS)-TERT-BUTYL7-HYDROXYHEXAHYDROPYRROLO[1,2-A]PYRAZINE-2(1H)-CARBOXYLATE
• tert-butyl (7R,8aR)-7-hydroxy-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• tert-butyl (7R,8aR)-7-hydroxy-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• (7R,8aR)-2-Boc-7-hydroxy-octahydropyrrolo[1,2-a]piperazine
• MFCD31743232
• PS-17661
• 2165768-48-7

• MDL： MFCD31743232
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-5-4-13-8-10(15)6-9(13)7-14/h9-10,15H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： SZLUJRHLIZAWGS-NXEZZACHSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])N2C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[C@@]2([H])C1([H])[H]

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate

Exploring the Versatility of tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS 2165768-48-7) in Modern Chemistry and Drug Discovery

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, the compound tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate with CAS number 2165768-48-7 has garnered significant attention due to its unique structural features and potential applications. This bicyclic piperazine derivative, characterized by its stereospecific configuration and functional groups, serves as a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics. As researchers increasingly focus on precision medicine and targeted drug design, compounds like this are pivotal for advancing treatments in areas such as neurological disorders, infectious diseases, and oncology. The growing interest in piperazine-based compounds and chiral synthesis intermediates highlights the relevance of this molecule in contemporary scientific inquiries, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate features a fused pyrrolo-piperazine ring system with a tert-butyl ester group and a hydroxyl moiety at the 7-position, which imparts both lipophilicity and hydrogen-bonding capabilities. This combination enhances its utility as a building block in organic synthesis, allowing for efficient modifications to create diverse analogs. The stereochemistry, denoted by the (7R,8aR) configuration, is crucial for biological activity, as it influences interactions with enzymatic targets and receptors. In recent years, the demand for high-purity chiral intermediates has surged, driven by the pharmaceutical industry's emphasis on enantioselective synthesis to reduce side effects and improve drug efficacy. This compound aligns with trends in green chemistry and sustainable synthesis, as researchers explore catalytic methods to produce it with minimal waste, addressing global concerns about environmental impact and resource efficiency.

Applications of tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate extend across multiple domains, most notably in drug discovery where it serves as a precursor for active pharmaceutical ingredients (APIs). For instance, it is integral to the synthesis of protease inhibitors and kinase modulators, which are vital in treating conditions like cancer and inflammatory diseases. The compound's ability to act as a scaffold for designing molecules with improved pharmacokinetic properties—such as enhanced bioavailability and metabolic stability—makes it invaluable in optimizing lead compounds. Additionally, its role in fragment-based drug discovery (FBDD) is gaining traction, as scientists leverage its rigid bicyclic structure to explore protein-ligand interactions using techniques like X-ray crystallography and molecular docking. This ties into hot topics such as AI-driven drug design and computational chemistry, where machine learning models predict binding affinities, accelerating the identification of promising candidates for further development.

From a market perspective, the global demand for specialized chemical intermediates like tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate is on the rise, fueled by advancements in biotechnology and personalized medicine. The compound is often sourced from reputable suppliers who adhere to Good Manufacturing Practices (GMP), ensuring consistency and quality for research and production. Its synthesis typically involves multi-step organic reactions, such as ring-closing metathesis or asymmetric hydrogenation, which are topics of interest in scientific forums and publications. Researchers frequently search for information on synthetic routes for piperazine derivatives and scale-up strategies, reflecting the practical challenges in translating laboratory findings to industrial-scale manufacturing. Moreover, with the increasing integration of automation and robotics in chemistry labs, the compound's synthesis can be optimized for high-throughput screening, aligning with trends in digital transformation and Industry 4.0.

In conclusion, tert-butyl (7R,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS 2165768-48-7) represents a sophisticated chemical entity with broad implications for modern science and technology. Its structural elegance and functional versatility make it a cornerstone in the development of next-generation therapeutics, while its alignment with cutting-edge research areas—such as sustainable synthesis, computational modeling, and targeted drug delivery—ensures its continued relevance. As the scientific community delves deeper into understanding complex biological systems, compounds like this will play an instrumental role in bridging gaps between basic research and clinical applications, ultimately contributing to improved health outcomes and innovative solutions for global challenges.